Cas no 1240570-94-8 (2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride)

• Product Name: 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride
• CAS No: 1240570-94-8
• MF: C₁₂H₁₉BrClNO₂
• MW: 324.641762018204
• MDL: MFCD16810479
• CID: 4690298
• Update Time: 2025-05-22

2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride

• MDL： MFCD16810479
• Inchi： 1S/C12H18BrNO2.ClH/c1-4-8(2)14-7-9-5-10(13)12(15)11(6-9)16-3;/h5-6,8,14-15H,4,7H2,1-3H3;1H
• InChI Key： XJHHAMIJVAAHHQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CNC(C)CC)OC)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 204
• Topological Polar Surface Area: 41.5

Additional information on 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride

Comprehensive Overview of 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride (CAS No. 1240570-94-8)

The compound 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride (CAS No. 1240570-94-8) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a bromophenol core, a methoxy substituent, and a butan-2-ylamino side chain, which contribute to its distinct physicochemical properties. Researchers are increasingly interested in this compound due to its structural versatility and potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for specialized organic intermediates like 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride has surged, driven by advancements in medicinal chemistry and biotechnology. The compound's CAS No. 1240570-94-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its brominated aromatic structure makes it a valuable precursor for synthesizing more complex molecules, particularly in the development of small-molecule therapeutics and bioconjugates.

One of the key hotspots in current research involves the exploration of structure-activity relationships (SAR) for compounds like 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride. Scientists are investigating how modifications to its methoxy or aminoalkyl groups can enhance bioavailability or selectivity for specific biological targets. This aligns with broader trends in precision medicine, where tailored molecular designs are critical for optimizing therapeutic outcomes. Additionally, the compound's potential role in neuropharmacology and anti-inflammatory applications has sparked interest, as evidenced by rising search queries related to these topics.

From a synthetic chemistry perspective, the preparation of 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride involves multi-step organic reactions, including bromination, Mannich reactions, and hydrochloride salt formation. These processes are meticulously optimized to ensure high purity and yield, which are essential for downstream applications. The compound's hydrochloride salt form improves its solubility and stability, making it more suitable for formulation studies. Researchers often highlight these attributes when discussing its utility in high-throughput screening and lead optimization campaigns.

Another area of growing interest is the compound's potential in green chemistry initiatives. As the pharmaceutical industry shifts toward sustainable practices, scientists are evaluating eco-friendly synthetic routes for derivatives like 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride. This includes exploring catalytic methods and solvent-free reactions to minimize environmental impact. Such innovations resonate with global efforts to reduce carbon footprints and align with search trends focusing on sustainable drug development.

In summary, 2-Bromo-4-{[(butan-2-yl)amino]methyl}-6-methoxyphenol hydrochloride (CAS No. 1240570-94-8) represents a compelling subject of study at the intersection of organic synthesis, drug discovery, and molecular biology. Its multifaceted applications and adaptability to modern research paradigms ensure its continued relevance in scientific literature and industrial workflows. As exploration of its properties and derivatives expands, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing innovative therapeutics.